Cas no 1805179-25-2 (4-Bromo-5-methylbenzothiazole)
4-Bromo-5-methylbenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-methylbenzothiazole
-
- Inchi: 1S/C8H6BrNS/c1-5-2-3-6-8(7(5)9)10-4-11-6/h2-4H,1H3
- InChI Key: IGFVZCVBVXKZQE-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC2=C1N=CS2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- XLogP3: 3.4
- Topological Polar Surface Area: 41.1
4-Bromo-5-methylbenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A051000384-5g |
4-Bromo-5-methylbenzothiazole |
1805179-25-2 | 98% | 5g |
$2,590.00 | 2022-04-01 | |
| Alichem | A051000384-250mg |
4-Bromo-5-methylbenzothiazole |
1805179-25-2 | 98% | 250mg |
890.43 USD | 2021-06-01 | |
| Alichem | A051000384-500mg |
4-Bromo-5-methylbenzothiazole |
1805179-25-2 | 98% | 500mg |
1,200.86 USD | 2021-06-01 | |
| Alichem | A051000384-1g |
4-Bromo-5-methylbenzothiazole |
1805179-25-2 | 98% | 1g |
$980.00 | 2022-04-01 |
4-Bromo-5-methylbenzothiazole Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-Bromo-5-methylbenzothiazole
4-Bromo-5-methylbenzothiazole (CAS No. 1805179-25-2): An Overview of Its Synthesis, Properties, and Applications in Modern Research
4-Bromo-5-methylbenzothiazole (CAS No. 1805179-25-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its bromine and methyl substituents on the benzothiazole ring, which contribute to its reactivity and functional versatility.
The synthesis of 4-Bromo-5-methylbenzothiazole typically involves a multi-step process that begins with the formation of the benzothiazole core. One common approach is to start with 2-aminothiophenol, which undergoes cyclization in the presence of an appropriate acid catalyst to form 2-amino-benzothiazole. Subsequent bromination and methylation reactions are then carried out to introduce the bromine and methyl groups at the desired positions. These reactions are often optimized to achieve high yields and purity, making 4-Bromo-5-methylbenzothiazole a valuable intermediate in synthetic pathways.
In terms of physical properties, 4-Bromo-5-methylbenzothiazole is a solid at room temperature with a characteristic melting point. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility characteristics make it suitable for use in a variety of chemical reactions and analytical techniques.
The chemical reactivity of 4-Bromo-5-methylbenzothiazole is primarily influenced by the presence of the bromine atom, which can serve as a leaving group in nucleophilic substitution reactions. This property makes it an excellent starting material for the synthesis of more complex molecules, including those with potential pharmaceutical applications. Recent studies have explored the use of 4-Bromo-5-methylbenzothiazole as a building block for the development of novel drugs targeting various diseases.
In the field of medicinal chemistry, 4-Bromo-5-methylbenzothiazole has shown promise as a scaffold for the design of bioactive compounds. For instance, researchers have synthesized derivatives of this compound that exhibit potent anti-cancer activity by targeting specific enzymes involved in cancer cell proliferation. One notable example is the development of benzothiazole-based inhibitors of protein kinases, which are key regulators of cellular signaling pathways. These inhibitors have demonstrated efficacy in preclinical models of cancer, highlighting the potential therapeutic value of 4-Bromo-5-methylbenzothiazole-derived compounds.
Beyond its applications in medicinal chemistry, 4-Bromo-5-methylbenzothiazole has also found use in materials science. The unique electronic properties of benzothiazoles make them attractive candidates for the development of organic semiconductors and optoelectronic materials. Recent research has focused on incorporating 4-Bromo-5-methylbenzothiazole into polymer backbones to create conjugated systems with enhanced charge transport properties. These materials have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).
The environmental impact and safety profile of 4-Bromo-5-methylbenzothiazole are important considerations for its widespread use. Studies have shown that this compound is stable under typical laboratory conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and used following standard safety protocols to minimize any potential hazards.
In conclusion, 4-Bromo-5-methylbenzothiazole (CAS No. 1805179-25-2) is a multifaceted compound with a wide range of applications in modern research. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and materials scientists alike. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in various scientific fields.
1805179-25-2 (4-Bromo-5-methylbenzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)